2-(5-amino-4-(methylsulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(5-amino-3-methylsulfanyl-4-methylsulfonylpyrazol-1-yl)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C15H20N4O3S2/c1-9-6-5-7-11(10(9)2)17-12(20)8-19-14(16)13(24(4,21)22)15(18-19)23-3/h5-7H,8,16H2,1-4H3,(H,17,20)
• InChI Key: HKRBXKZWTFYGCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=C(C(=N2)SC)S(=O)(=O)C)N)C
• Molecular Formula: C15H20N4O3S2
• Molecular Weight: 368.5 g/mol

Description

2-(5-amino-4-(methylsulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C15H20N4O3S2 and its molecular weight is 368.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated that compounds incorporating sulfamoyl moieties, similar in structure to the specified acetamide, exhibit promising antimicrobial and antifungal activities. These compounds, synthesized through reactions involving cyanoacetamide or its derivatives, have shown effectiveness against a variety of bacterial and fungal strains. For example, a study by Darwish et al. (2014) explored the synthesis and antimicrobial evaluation of some novel heterocyclic compounds incorporating a sulfamoyl moiety, revealing significant antimicrobial potential (Darwish, Atia, & Farag, 2014; Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antioxidant Activities

Compounds derived from pyrazole-acetamide have been synthesized and characterized, displaying significant antioxidant activity. A study by Chkirate et al. (2019) highlighted the synthesis of pyrazole-acetamide derivatives and their coordination complexes, which presented notable antioxidant properties evaluated through various in vitro assays (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).

Synthesis of Heterocyclic Compounds

The chemical reactivity and versatility of compounds similar to the specified acetamide have been utilized in synthesizing a broad range of heterocyclic structures, which hold significant pharmaceutical and biological interest. For instance, Aly, Saleh, & Elhady (2011) described the synthesis of various heterocyclic compounds incorporating the antipyrine moiety, aiming at biological activity against microorganisms. This highlights the potential of these compounds in drug development and as antimicrobial agents (Aly, Saleh, & Elhady, 2011).